Cas no 60046-38-0 (2H-Thiopyran-4-carboxylicacid,4-aminotetrahydro-2,5-dimethyl-,(2alpha,4alpha,5beta)-)

• Product Name: 2H-Thiopyran-4-carboxylicacid,4-aminotetrahydro-2,5-dimethyl-,(2alpha,4alpha,5beta)-
• CAS No: 60046-38-0
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 1019313
• PubChem ID: 45089211
• Update Time: 2025-04-20

2H-Thiopyran-4-carboxylicacid,4-aminotetrahydro-2,5-dimethyl-,(2alpha,4alpha,5beta)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylicacid,4-aminotetrahydro-2,5-dimethyl-,(2alpha,4alpha,5beta)-
• 60046-38-0

• Inchi： 1S/C8H15NO2S/c1-5-4-12-6(2)3-7(5)8(10)11-9/h5-7H,3-4,9H2,1-2H3/t5-,6+,7-/m0/s1
• InChI Key： GBNVGPUTCZSFLK-XVMARJQXSA-N
• SMILES： S1C[C@H](C)[C@@H](C(=O)ON)C[C@H]1C

Computed Properties

• Exact Mass: 189.08200
• Monoisotopic Mass: 189.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 77.62000
• LogP: 1.88130